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Compound of Interest
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Cat. No.: B026346

For Researchers, Scientists, and Drug Development Professionals

Introduction: Majantol (CAS No. 103694-68-4), chemically known as [3,3,3-trimethyl
benzenepropanol, is a synthetic fragrance ingredient valued for its fresh, floral, lily-of-the-valley
scent.[1][2] It is a colorless to pale yellow liquid or solid with a melting point of approximately
24°C.[2] As with any chemical intended for widespread use in consumer products, a thorough
understanding of its environmental fate and potential impact is crucial. This technical guide
provides a comprehensive analysis of the available data on the biodegradability,
bioaccumulation potential, and ecotoxicity of Majantol.

Environmental Fate and Persistence

The environmental persistence of a substance is a key factor in its overall environmental risk
assessment. For Majantol, the available data indicates that it is not readily biodegradable,
suggesting a potential for persistence in the environment.

Biodegradability:

A key study on the ready biodegradability of Majantol was conducted following the OECD
301B guideline (CO2 Evolution Test).[3] This test assesses the potential for a substance to be
rapidly and ultimately biodegraded by microorganisms under aerobic conditions. The result of
this study showed only 10% biodegradation over the 28-day test period.[3] This is significantly
below the 60% threshold required to be classified as "readily biodegradable."[3]
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Table 1: Ready Biodegradability of Majantol

Test Guideline Parameter Result Classification Reference
% .
) ] Not Readily
OECD 301B Biodegradation 10% ] [3]
Biodegradable
(28 days)

This lack of ready biodegradability suggests that Majantol may persist in aquatic environments
for an extended period, allowing for potential transport and exposure to aquatic organisms.

Mobility in Soil:

Currently, there is a lack of specific experimental data on the soil sorption coefficient (Koc) for
Majantol. The Koc value is a critical parameter for predicting the mobility of a substance in soil.
A high Koc value indicates that the substance is likely to adsorb to soil particles and be less
mobile, while a low Koc suggests it may leach into groundwater. Given Majantol's Log P value
of 3.38, which indicates a moderate degree of lipophilicity, it is anticipated that it would have a
tendency to adsorb to the organic matter in soil and sediment, thus limiting its mobility.[4]
However, without experimental data, this remains a prediction.

Bioaccumulation Potential

Bioaccumulation is the process by which a substance is absorbed by an organism from water
and food at a rate greater than that at which it is lost. The potential for a substance to
bioaccumulate is often estimated using its octanol-water partition coefficient (Log P or Log
Kow).

Majantol has a Log P value of 3.38.[4] This value suggests a moderate potential for
bioaccumulation in aquatic organisms. A screening-level prediction for the Bioconcentration
Factor (BCF) resulted in a value of 50.69 L/kg.[3] This value is below the threshold of 2000 L/kg
that would classify the substance as bioaccumulative. Based on this, the Research Institute for
Fragrance Materials (RIFM) concluded that Majantol is not considered to be Persistent,
Bioaccumulative, and Toxic (PBT) or very Persistent and very Bioaccumulative (vPvB)
according to the IFRA Environmental Standards.[3]
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Table 2: Bioaccumulation Potential of Majantol

Parameter Value Method Reference
Log P 3.38 Not Specified [4]
Bioconcentration Screening-level
50.69 L/kg o [3]
Factor (BCF) prediction
Ecotoxicity

The ecotoxicity of Majantol has been evaluated for fish. The acute toxicity to fish was
determined in a 96-hour study with the Zebrafish (Brachydanio rerio) following the OECD 203
guideline.[3]

Aquatic Toxicity:

The results of the acute fish toxicity study showed a 96-hour LC50 (the concentration lethal to
50% of the test organisms) of 9.0 mg/L.[3] This value indicates that Majantol is harmful to fish.

Table 3: Acute Ecotoxicity of Majantol

Test Test Classificati

) o Endpoint Value Reference
Organism Guideline on
Zebrafish
] Harmful to
(Brachydanio  OECD 203 96-hour LC50 9.0 mg/L o [3]
) aquatic life
rerio)

Currently, there is a lack of available experimental data on the acute and chronic toxicity of
Majantol to aquatic invertebrates (e.g., Daphnia magna) and algae. This data is essential for a
comprehensive environmental risk assessment and for the derivation of a robust Predicted No-
Effect Concentration (PNEC).

Predicted No-Effect Concentration (PNEC):
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Based on the available ecotoxicity data, the Research Institute for Fragrance Materials (RIFM)
has derived a PNEC for Majantol of 9.0 pg/L.[3] The PNEC is the concentration of a substance
below which adverse effects in the ecosystem are not expected to occur. A comparison of the
Predicted Environmental Concentration (PEC) with the PNEC for North America and Europe
indicated a PEC/PNEC ratio greater than 1, suggesting a potential risk to the aquatic
environment.[3]

Experimental Protocols

Detailed experimental protocols for the cited studies are not fully available in the public domain.
However, the key studies were conducted following standardized OECD guidelines.

OECD 301B: Ready Biodegradability - CO2 Evolution Test:

This method evaluates the ultimate biodegradability of a substance by measuring the amount
of carbon dioxide produced by microbial degradation.

Inoculum: Activated sludge from a domestic wastewater treatment plant is typically used as
the microbial source.

o Test Substance Concentration: The test substance is added as the sole source of carbon at
a concentration typically between 10 and 20 mg of Total Organic Carbon (TOC) per liter.

o Test Conditions: The test is run in a mineral medium, in the dark, at a constant temperature
(e.g., 20-25°C) for 28 days. The CO2 evolved is trapped in a suitable absorbent (e.g., barium
hydroxide or sodium hydroxide) and quantified by titration.

o Pass Criteria: A substance is considered readily biodegradable if it reaches 60% of its
theoretical maximum CO2 production within a 10-day window during the 28-day test.

OECD 203: Fish, Acute Toxicity Test:
This guideline describes a method to assess the acute toxicity of a substance to fish.

» Test Organism: A sensitive freshwater fish species, such as the Zebrafish (Brachydanio
rerio), is used.
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o Test Conditions: Fish are exposed to a range of concentrations of the test substance in a
static or semi-static system for 96 hours. Water quality parameters such as temperature, pH,
and dissolved oxygen are maintained within a narrow range.

o Endpoint: The primary endpoint is mortality. The LC50 is calculated as the concentration that
is lethal to 50% of the test fish.

Signaling Pathways and Experimental Workflows

Diagram 1: Conceptual Workflow for a Ready Biodegradability Test (OECD 301B)
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Caption: Conceptual workflow for the OECD 301B ready biodegradability test.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b026346?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Diagram 2: Factors Influencing the Environmental Risk Assessment of Majantol
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Caption: Key factors influencing the environmental risk assessment of Majantol.

Conclusion

The available scientific data indicates that Majantol is not readily biodegradable and therefore
has the potential to persist in the aquatic environment. While its bioaccumulation potential is
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considered low, it is classified as harmful to fish. The PEC/PNEC ratio being greater than one
suggests a potential for environmental risk that warrants further investigation. A more complete
environmental risk assessment would be facilitated by the availability of experimental data on
the soil sorption coefficient (Koc), as well as acute and chronic toxicity data for aquatic
invertebrates and algae. Further research into the potential degradation products of Majantol
would also provide a more comprehensive understanding of its long-term environmental fate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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